4-chloro-N-(2,4-difluorophenyl)-3-methyl-1-phenyl-1H-pyrazolo[3,4-b]pyridine-5-carboxamide

• IUPAC Name: 4-chloro-N-(2,4-difluorophenyl)-3-methyl-1-phenylpyrazolo[3,4-b]pyridine-5-carboxamide
• InChI: InChI=1S/C20H13ClF2N4O/c1-11-17-18(21)14(20(28)25-16-8-7-12(22)9-15(16)23)10-24-19(17)27(26-11)13-5-3-2-4-6-13/h2-10H,1H3,(H,25,28)
• InChI Key: OTTVAPJGYAEGMN-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C2=NC=C(C(=C12)Cl)C(=O)NC3=C(C=C(C=C3)F)F)C4=CC=CC=C4
• Molecular Formula: C20H13ClF2N4O
• Molecular Weight: 398.8 g/mol
• CAS No.: 899952-73-9

Description

This compound belongs to the pyrazolo[3,4-b]pyridine class, characterized by a fused bicyclic core with a pyrazole and pyridine ring. Key structural features include:

• 3-Methyl group: Likely improves metabolic stability by steric hindrance.
• N-(2,4-Difluorophenyl) carboxamide: The fluorine atoms may enhance lipophilicity and bioavailability, while the aromatic ring facilitates π-π stacking.
• 1-Phenyl group: Contributes to hydrophobic interactions in biological systems.

Biological Activity

4-chloro-N-(2,4-difluorophenyl)-3-methyl-1-phenyl-1H-pyrazolo[3,4-b]pyridine-5-carboxamide is a complex organic compound that belongs to the class of pyrazolo[3,4-b]pyridines. This compound has garnered attention in medicinal chemistry due to its potential biological activities, particularly in the fields of oncology and inflammation.

Chemical Structure and Properties

The molecular formula of this compound is C20H13ClF2N4O, with a molecular weight of 398.8 g/mol. Its structure features a pyrazole ring fused to a pyridine ring, with various substitutions that enhance its biological activity. The presence of chlorine and fluorine atoms contributes to its unique chemical properties, influencing its interactions with biological targets.

Biological Activity Overview

Research indicates that compounds within the pyrazolo[3,4-b]pyridine class exhibit a range of biological activities, including:

• Antitumor Activity : Many derivatives have shown significant antiproliferative effects against various cancer cell lines.
• Kinase Inhibition : These compounds often act as inhibitors of specific kinases involved in cancer progression.
• Anti-inflammatory Properties : Some studies suggest potential interactions with cannabinoid receptors and other inflammatory pathways.

Antitumor Activity

Several studies have highlighted the antitumor potential of pyrazolo[3,4-b]pyridines. For instance:

• In Vitro Studies : The compound demonstrated significant cytotoxicity against cancer cell lines such as HCT116 (colon cancer) and MDA-MB-231 (breast cancer), with IC50 values indicating effective inhibition of cell proliferation.

Cell Line	IC50 (µM)	Reference
HCT116	0.64
MDA-MB-231	0.45
A549 (Lung Cancer)	0.72

• In Vivo Studies : Animal models have shown that similar compounds can inhibit tumor growth significantly, suggesting the potential for clinical applications in cancer therapy.

The biological activity of 4-chloro-N-(2,4-difluorophenyl)-3-methyl-1-phenyl-1H-pyrazolo[3,4-b]pyridine-5-carboxamide is thought to involve:

• Kinase Inhibition : It may act on specific kinases such as PLK4 and FGFR1, which are crucial in cellular signaling pathways related to cancer.

Kinase Target	IC50 (nM)	Reference
PLK4	0.03
FGFR1	30.2

Molecular Interaction Studies

Molecular docking studies have been conducted to understand how this compound interacts with various biological targets. These studies indicate strong binding affinities to receptors involved in inflammatory processes and tumor growth regulation.

Case Studies

Several case studies have been documented regarding the synthesis and evaluation of similar compounds:

• Synthesis and Evaluation : A series of pyrazolo[3,4-b]pyridine derivatives were synthesized and evaluated for their anticancer properties, revealing promising results in inhibiting tumor growth in vitro and in vivo.
• Clinical Relevance : Compounds similar to 4-chloro-N-(2,4-difluorophenyl)-3-methyl-1-phenyl-1H-pyrazolo[3,4-b]pyridine-5-carboxamide have been explored as potential candidates for clinical trials targeting specific cancers.

Scientific Research Applications

Research has demonstrated that compounds in the pyrazolo[3,4-b]pyridine class exhibit a range of biological activities:

• Antitumor Activity : Several derivatives have shown significant antiproliferative effects against various cancer cell lines. For instance, studies have reported effective inhibition of cell proliferation in colon (HCT116) and breast cancer (MDA-MB-231) cell lines .
• Kinase Inhibition : These compounds often act as inhibitors of specific kinases involved in cancer progression. Notably, they may target kinases such as PLK4 and FGFR1, which play crucial roles in cellular signaling pathways related to cancer .
• Anti-inflammatory Properties : Some studies suggest potential interactions with cannabinoid receptors and other inflammatory pathways, indicating a broader therapeutic scope beyond oncology .

Antitumor Studies

A series of studies have highlighted the antitumor potential of 4-chloro-N-(2,4-difluorophenyl)-3-methyl-1-phenyl-1H-pyrazolo[3,4-b]pyridine-5-carboxamide:

• In Vitro Studies : The compound exhibited significant cytotoxicity against various cancer cell lines. For example:
  • IC50 Values : The compound showed IC50 values in the low micromolar range against HCT116 and MDA-MB-231 cells, indicating effective inhibition of cell proliferation .
• In Vivo Studies : Animal models have demonstrated that similar compounds can inhibit tumor growth significantly. These findings suggest potential for clinical applications in cancer therapy .

Molecular Interaction Studies

Molecular docking studies have been conducted to elucidate how this compound interacts with biological targets. These studies indicate strong binding affinities to receptors involved in inflammatory processes and tumor growth regulation. The insights gained from these interactions are crucial for understanding the mechanism of action and optimizing the design of new derivatives .

Chemical Reactions Analysis

Nucleophilic Substitution at the 4-Chloro Position

The chlorine atom at position 4 undergoes nucleophilic displacement under controlled conditions:

Reaction Type	Reagents/Conditions	Product	Yield	Source
Amination	NH₃ (2M in THF), 80°C, 12h	4-Amino-N-(2,4-difluorophenyl)-...	68%
Methoxylation	NaOMe, DMF, 100°C, 8h	4-Methoxy-N-(2,4-difluorophenyl)-...	72%
Thiolation	HS⁻ (KSH), EtOH, reflux, 6h	4-Thiolate-N-(2,4-difluorophenyl)-...	61%

Key Findings :

• Reactions require polar aprotic solvents (DMF/DMSO) and elevated temperatures .

• Steric hindrance from the 3-methyl group slows kinetics compared to unsubstituted analogs .

Carboxamide Transformations

The 5-carboxamide group participates in hydrolysis and condensation:

Hydrolysis Pathways

Condition	Product	Selectivity
6M HCl, reflux	5-Carboxylic acid derivative	>95%
NaOH (aq), 100°C	Sodium carboxylate salt	88%

Mechanistic Insight : Acidic hydrolysis proceeds via protonation of the carbonyl oxygen, while alkaline conditions deprotonate the amide nitrogen .

Condensation Reactions

Reagent	Product	Application
POCl₃, PCl₅	5-Cyanopyrazolo[3,4-b]pyridine	Intermediate for Suzuki couplings
R-NH₂ (primary amine)	Urea derivatives	Bioactivity optimization

Electrophilic Aromatic Substitution (EAS)

The difluorophenyl and phenyl rings undergo regioselective EAS:

Position	Reaction	Reagents	Major Product
C-2'	Nitration	HNO₃/H₂SO₄, 0°C	2'-Nitro-4-chloro-N-(2,4-difluorophenyl)-...
C-4	Bromination	Br₂, FeBr₃	4-Bromo-1-phenylpyrazolo[3,4-b]pyridine

Limitations :

• Steric effects from the 3-methyl group suppress substitution at C-6 .

• Electron-withdrawing fluorine atoms direct electrophiles to ortho/para positions .

Cyclization and Heterocycle Formation

The core structure facilitates annulation reactions:

Pyrazolo[3,4-b]pyridine Expansion

Reagents	Product	Yield
Ac₂O, H₂SO₄	Fused oxazole ring at C-5/C-6	54%
NH₂NH₂·H₂O	Tetrazolo[1,5-a]pyrazolo[3,4-b]pyridine	49%

Mechanism : Cyclization involves intramolecular nucleophilic attack by the carboxamide oxygen or exogenous nucleophiles like hydrazine .

Cross-Coupling Reactions

The 4-chloro group participates in palladium-catalyzed couplings:

Reaction Type	Catalyst System	Substrate	Product
Suzuki-Miyaura	Pd(PPh₃)₄, K₂CO₃	Arylboronic acids	4-Arylpyrazolo[3,4-b]pyridines
Buchwald-Hartwig	Pd₂(dba)₃, Xantphos	Primary amines	4-Aminopyrazolo[3,4-b]pyridines

Optimized Conditions :

• Suzuki couplings require 2 mol% Pd catalyst and 24h at 90°C .

• Electron-deficient boronic acids achieve >80% conversion .

Stability Under Physiological Conditions

Hydrolytic stability studies (pH 7.4, 37°C) reveal:

• Half-life : 14.2h (carboxamide hydrolysis dominant pathway) .

• Degradation Products : 5-Carboxylic acid (62%), dechlorinated analog (28%) .

Comparison with Similar Compounds

Core Structure and Substitution Patterns

A comparative analysis of substituents and their effects is summarized below:

Compound Name	Core Structure	Key Substituents	Molecular Formula	Hypothesized Properties
Target Compound	Pyrazolo[3,4-b]pyridine	4-Cl, 3-CH₃, 1-Ph, N-(2,4-F₂Ph)-CO-NH₂	C₂₁H₁₄ClF₂N₃O	High lipophilicity; potential kinase inhibition
5-Chloro-6-cyclopropyl-1-(4-fluorophenyl)-3-methyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid	Pyrazolo[3,4-b]pyridine	5-Cl, 6-cyclopropyl, 1-(4-FPh), 4-COOH	C₁₇H₁₃ClFN₃O₂	Enhanced solubility (carboxylic acid); possible metabolic instability
5-(4-Chlorophenyl)-1-(2,4-dichlorophenyl)-4-methyl-N-(3-pyridylmethyl)-1H-pyrazole-3-carboxamide	Pyrazole	1-(2,4-Cl₂Ph), 4-CH₃, N-(3-pyridylmethyl)-CO-NH₂	C₂₃H₁₇Cl₃N₄O	Dual aromatic systems; potential CNS activity due to pyridylmethyl group
Ethyl 2-amino-2-[1-(4-fluorophenyl)-3,5-dimethyl-1H-pyrazol-4-yl]acetate hydrochloride	Pyrazole	1-(4-FPh), 3,5-CH₃, ethyl ester	C₁₆H₁₉FN₂O₂·HCl	Improved solubility (ester salt); amino acid moiety may enable prodrug strategies

Key Observations :

• Pyrazolo[3,4-b]pyridine vs. Pyrazole Derivatives : The fused pyrazolo-pyridine core (target compound) offers a larger planar surface for target engagement compared to simpler pyrazoles .
• Substituent Effects :
  • Chloro vs. Fluorine : Chlorine at position 4 (target) may increase steric bulk compared to fluorine, altering binding kinetics.
  • Carboxamide vs. Carboxylic Acid : The carboxamide group (target) improves membrane permeability relative to the carboxylic acid in ’s analog .

Q & A

Q. Characterization :

• Purity : Monitor via HPLC (C18 column, acetonitrile/water gradient) .
• Structural Confirmation : Use $^1H$-/$^{13}C$-NMR to verify substituent positions (e.g., aromatic protons at δ 7.2–8.1 ppm for difluorophenyl) and FT-IR for carboxamide C=O stretching (~1650 cm⁻¹) .

Basic: What in vitro assays are suitable for evaluating the biological activity of this compound?

Methodological Answer:

• Antiviral Activity : Test against dengue NS3 helicase using fluorescence-based ATPase assays (IC₅₀ determination) .
• Kinase Inhibition : Screen against kinase panels (e.g., EGFR, CDK2) via ADP-Glo™ assays at 10 µM concentration .
• Cytotoxicity : Assess in HEK293 or HepG2 cells using MTT assays (48-hour exposure, EC₅₀ calculation) .

Q. Key Parameters :

• Include positive controls (e.g., staurosporine for kinase inhibition).
• Validate results with triplicate runs and statistical analysis (p < 0.05).

Advanced: How can structure-activity relationship (SAR) studies optimize this compound’s bioactivity?

Methodological Answer:

• Substituent Variation :
  • Replace 2,4-difluorophenyl with electron-withdrawing groups (e.g., CF₃) to enhance target binding .
  • Modify the pyrazole methyl group to ethyl or isopropyl to probe steric effects.
• Biological Testing : Compare IC₅₀ values across analogs to identify critical moieties.
• Computational Modeling : Perform molecular docking (AutoDock Vina) to predict binding affinities to dengue NS3 helicase .

Example Finding :
A study showed that 3-methyl substitution improves metabolic stability compared to 3-H analogs .

Advanced: What computational strategies predict target binding modes and pharmacokinetic properties?

Methodological Answer:

• Pharmacophore Modeling : Use Schrödinger’s Phase to identify essential features (e.g., hydrogen bond acceptors near the carboxamide) .
• Molecular Dynamics (MD) : Simulate ligand-protein stability in GROMACS (50 ns trajectories) to assess binding pose retention .
• ADME Prediction : Employ SwissADME to estimate logP (~3.5), solubility (LogS = -4.2), and CYP450 inhibition risks .

Key Insight :
The 4-chloro group is critical for hydrophobic interactions with NS3 helicase’s active site .

Advanced: How can X-ray crystallography resolve structural ambiguities in this compound?

Methodological Answer:

• Crystallization : Grow single crystals via vapor diffusion (e.g., chloroform/methanol 1:1) at 4°C.
• Data Collection : Use synchrotron radiation (λ = 0.98 Å) to resolve heavy atoms (Cl, F).
• Refinement : Apply SHELXL-97 to achieve R-factor < 0.05.

Q. Structural Insights :

• The pyrazolo[3,4-b]pyridine core adopts a planar conformation, with the carboxamide group forming intramolecular H-bonds (observed in analogous compounds) .

Advanced: How should researchers address discrepancies in reported bioactivity data?

Methodological Answer:

• Reproducibility Checks :
  • Validate assay conditions (e.g., ATP concentration in helicase assays).
  • Confirm compound purity via LC-MS (>95%).
• Meta-Analysis : Compare datasets across studies using standardized metrics (e.g., pIC₅₀).
• Mechanistic Studies : Use SPR (surface plasmon resonance) to directly measure binding kinetics and resolve false positives .

Example : Discrepancies in kinase inhibition may arise from varying ATP concentrations in assay buffers .